Cas no 68809-57-4 (1-(4-methyl-1(2)H-pyrazol-3-yl)-ethanone)

• Product Name: 1-(4-methyl-1(2)H-pyrazol-3-yl)-ethanone
• CAS No: 68809-57-4
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 3040019
• PubChem ID: 59870567
• Update Time: 2025-04-21

1-(4-methyl-1(2)H-pyrazol-3-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-1(2)H-pyrazol-3-yl)-ethanone
• 1-(4-Methyl-1(2)H-pyrazol-3-yl)-aethanon;Acetyl-3-methyl-4-pyrazol;
• SCHEMBL19195028
• 1-(4-Methyl-1H-pyrazol-3-yl)ethanone
• 68809-57-4
• AKOS022719537
• SCHEMBL15195597
• DB-146627
• 3-Acetyl-4-methyl-1H-pyrazole

• Inchi： 1S/C6H8N2O/c1-4-3-7-8-6(4)5(2)9/h3H,1-2H3,(H,7,8)
• InChI Key： FGZYMXDKFSYYMU-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)C=NN1

Computed Properties

• Exact Mass: 124.06400
• Monoisotopic Mass: 124.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75000
• LogP: 0.92070